Methyl 5-cyano-2-(difluoromethyl)benzoate

• Molecular Formula: C10H7F2NO2
• Molecular Weight: 211.16 g/mol
• IUPAC Name: methyl 5-cyano-2-(difluoromethyl)benzoate
• InChI: InChI=1S/C10H7F2NO2/c1-15-10(14)8-4-6(5-13)2-3-7(8)9(11)12/h2-4,9H,1H3
• InChI Key: NSWPPLDJESRGMP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C#N)C(F)F

Description

Methyl 5-cyano-2-(difluoromethyl)benzoate is a useful research compound. Its molecular formula is C10H7F2NO2 and its molecular weight is 211.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Purge a mixture of 3-bromo-4-(difluoromethyl)benzonitrile (8.87 g, 38.2 mmol, 1.0 equiv), triethylamine (16.0 mL, 114.7 mmol, 3.0 equiv), MeOH (70 mL), and DMF (120 mL) with nitrogen; then treat the mixture with palladium(II) acetate (867 mg, 3.82 mmol, 0.1 equiv) and 1,3-bis(diphenylphosphino)propane (1.61 g, 3.82 mmol, 0.1 equiv). Stir the mixture under 138 kPag of carbon monoxide at room temperature for two days and then 80° C. for one day. Cool the mixture to room temperature, and dilute with Et2O (300 mL). Wash the mixture with water and saturated sodium chloride, and separate the organic layer. Dry the organic layer over sodium sulfate; filter; collect the filtrate; and concentrate under reduced pressure. Subject the resulting crude material to silica gel chromatography eluting with a gradient of 10-15% THF/hexanes gradient to give the title compound (6.19 g, 77% yield). ES/MS (m/z) 211 (M).